Cas no 64451-68-9 (Benzeneacetic acid,4-(2-methylbutyl)-)

Benzeneacetic acid,4-(2-methylbutyl)- structure
64451-68-9 structure
Product Name:Benzeneacetic acid,4-(2-methylbutyl)-
CAS No:64451-68-9
MF:C13H18O2
MW:206.280824184418
CID:499888
PubChem ID:21322797
Update Time:2025-04-19

Benzeneacetic acid,4-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-(2-methylbutyl)-
    • Benzeneacetic acid, 4-(2-methylbutyl)- (9CI)
    • Aceticacid, [p-(2-methylbutyl)phenyl]- (7CI)
    • p-(2-Methylbutyl)phenylacetic acid
    • 64451-68-9
    • [4-(2-Methylbutyl)phenyl]acetic acid
    • SCHEMBL11528750
    • Inchi: 1S/C13H18O2/c1-3-10(2)8-11-4-6-12(7-5-11)9-13(14)15/h4-7,10H,3,8-9H2,1-2H3,(H,14,15)
    • InChI Key: UXHSGVDWKGIYHU-UHFFFAOYSA-N
    • SMILES: OC(CC1C=CC(=CC=1)CC(C)CC)=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2
  • XLogP3: 3.5

Experimental Properties

  • PSA: 37.3
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